Cas no 1354220-30-6 (5-Bromo-2-(cyclopropylmethyl)-2H-indazole)

• Product Name: 5-Bromo-2-(cyclopropylmethyl)-2H-indazole
• CAS No: 1354220-30-6
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 6793021
• PubChem ID: 68622060
• Update Time: 2025-10-30

5-Bromo-2-(cyclopropylmethyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(cyclopropylmethyl)-2H-indazole
• MFCD34755920
• DB-168373
• 1354220-30-6
• SCHEMBL3384042

• Inchi： 1S/C11H11BrN2/c12-10-3-4-11-9(5-10)7-14(13-11)6-8-1-2-8/h3-5,7-8H,1-2,6H2
• InChI Key： BDPAUURZYYFEMX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=CN(CC1CC1)N=2

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-Bromo-2-(cyclopropylmethyl)-2H-indazole

Comprehensive Overview of 5-Bromo-2-(cyclopropylmethyl)-2H-indazole (CAS No. 1354220-30-6)

5-Bromo-2-(cyclopropylmethyl)-2H-indazole (CAS No. 1354220-30-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a brominated indazole core, coupled with a cyclopropylmethyl substituent, making it a valuable intermediate for drug discovery and material science applications. Its unique structural properties contribute to its versatility in synthetic chemistry, particularly in the development of bioactive molecules.

The compound's molecular formula and structural features have been extensively studied to understand its potential in modulating biological pathways. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. With the growing demand for small-molecule therapeutics, 5-Bromo-2-(cyclopropylmethyl)-2H-indazole has emerged as a candidate for targeting protein-protein interactions, a hot topic in precision medicine.

In recent years, the compound has been explored for its potential in cancer research, aligning with the surge in searches for "novel anticancer agents" and "targeted therapy compounds." Its bromine atom enhances electrophilic reactivity, enabling selective modifications for structure-activity relationship (SAR) studies. This aligns with the increasing focus on AI-driven drug design, where researchers leverage computational tools to optimize such scaffolds.

From a synthetic chemistry perspective, the cyclopropylmethyl group in 5-Bromo-2-(cyclopropylmethyl)-2H-indazole offers steric and electronic advantages, frequently discussed in forums on "heterocyclic synthesis optimization." The compound's stability under various conditions makes it suitable for high-throughput screening, a technique widely adopted in modern drug discovery pipelines.

Environmental and regulatory considerations are also critical for this compound. While not classified as hazardous, its handling requires standard laboratory precautions, a point often queried in safety-related searches. The compound's lipophilicity and metabolic stability are additional attributes investigated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, reflecting the industry's shift toward green chemistry principles.

In summary, 5-Bromo-2-(cyclopropylmethyl)-2H-indazole (CAS No. 1354220-30-6) represents a multifaceted tool for researchers exploring medicinal chemistry, materials science, and catalysis. Its relevance to trending topics like personalized medicine and sustainable synthesis ensures its continued prominence in scientific literature and patent filings.